2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b']dithiophene

• IUPAC Name: 4,10-dibromo-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
• InChI: InChI=1S/C9H4Br2S2/c10-6-2-4-1-5-3-7(11)13-9(5)8(4)12-6/h2-3H,1H2
• InChI Key: QDCGLGXROCRIBM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C3=C1C=C(S3)Br)SC(=C2)Br
• Molecular Formula: C9H4Br2S2
• DSSTOX Substance ID: DTXSID30609984
• Molecular Weight: 336.1 g/mol
• CAS RN: 258527-25-2

Description

“2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b’]dithiophene” is a chemical compound with the molecular formula C9H2Br2OS2. It is used as a building block in the synthesis of low-band gap polymers, and is an intermediate for high-performance organic photovoltaics and organic field-effect transistors.

Molecular Structure Analysis

The molecular structure of “2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b’]dithiophene” consists of a total of 19 bonds. There are 15 non-H bonds, 10 multiple bonds, 10 aromatic bonds, 3 five-membered rings, 2 eight-membered rings, 1 eleven-membered ring, and 2 Thiophene rings.

Physical And Chemical Properties Analysis

The predicted boiling point of “2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b’]dithiophene” is 402.7±45.0 °C, and its density is 2.104. It should be stored under inert gas (nitrogen or Argon) at 2–8 °C.

Scientific Research Applications

Organic Photovoltaics (OPVs)

2,6-Dibromo-4H-cyclopenta[1,2-b5,4-b’]dithiophene: . Its planar structure facilitates effective π-π stacking, which is crucial for high charge carrier mobility. The compound’s ability to form a well-packed polymer backbone enhances the photovoltaic properties by improving light absorption and charge transport within the solar cell.

Organic Field-Effect Transistors (OFETs)

. It can be used to create semiconducting polymers with high charge carrier mobility, which is essential for the development of high-performance OFETs with stable electrical characteristics.

Organic Light Emitting Diodes (OLEDs)

. Its structural rigidity and planarity are advantageous for efficient energy transfer and color purity in OLED displays.

Organic Semiconductors

. The resulting materials exhibit a lower band gap due to effective conjugation, which is beneficial for various applications, including sensors, transistors, and other electronic devices.

Photovoltaic Devices

. Its structural properties contribute to better charge separation and transport, which are critical for the overall performance of photovoltaic cells.

Hole Transport Materials (HTMs)

. They facilitate the transport of holes from the perovskite layer to the electrodes, improving the device’s efficiency and stability without the need for additional dopants.

Mechanism of Action

Mode of Action

It is known that the compound has a rigid coplanar structure, which favors π−π intermolecular interactions . This property could potentially influence its interaction with its targets.

Biochemical Pathways

The compound’s good electron-donating properties suggest that it may interact with electron transport pathways .

Safety and Hazards

The safety information available indicates that “2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b’]dithiophene” is classified under GHS07, with a signal word of "Warning". For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS).

Future Directions

“2,6-Dibromo-4H-cyclopenta[1,2-b:5,4-b’]dithiophene” has been used in the synthesis of polymers for organic electronics. For example, the CPDT backboned polymer, CPE-K, has been incorporated as the electron hole transporting layer (HTL) in the polymer/fullerene BHJ and perovskite solar cells. This suggests potential future directions in the development of high-performance organic photovoltaics and organic field-effect transistors.